molecular formula C6H11ClN2O B6183121 (1S,5R)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride CAS No. 2624108-59-2

(1S,5R)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride

Cat. No. B6183121
CAS RN: 2624108-59-2
M. Wt: 162.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(1S,5R)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride” is a chemical compound with the linear formula C7H12ClNO . It is also known as "(1S,5R)-8-Azabicyclo[3.2.1]octan-3-one hydrochloride" .


Synthesis Analysis

The synthesis of the 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids, has attracted attention from many research groups worldwide . Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold . There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives .


Molecular Structure Analysis

The molecular structure of “(1S,5R)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride” is represented by the linear formula C7H12ClNO . The InChI code for this compound is 1S/C7H11NO.ClH/c9-7-3-5-1-2-6(4-7)8-5;/h5-6,8H,1-4H2;1H/t5-,6+; .

Its CAS Number is 25602-68-0 .

Safety and Hazards

The compound is labeled as an irritant according to its safety information . For more detailed safety information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer .

Future Directions

The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities . As a consequence, research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide . Future research may focus on developing more efficient and stereoselective synthesis methods for this and related compounds.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (1S,5R)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-pyrrolidone", "paraformaldehyde", "ammonium chloride", "sodium hydroxide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-pyrrolidone and paraformaldehyde in the presence of ammonium chloride to form 1,4-diazabicyclo[2.2.2]octane", "Step 2: Oxidation of 1,4-diazabicyclo[2.2.2]octane with sodium hydroxide to form 3,8-diazabicyclo[3.2.1]octan-2-one", "Step 3: Hydrochlorination of 3,8-diazabicyclo[3.2.1]octan-2-one with hydrochloric acid in ethanol to form (1S,5R)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride" ] }

CAS RN

2624108-59-2

Product Name

(1S,5R)-3,8-diazabicyclo[3.2.1]octan-2-one hydrochloride

Molecular Formula

C6H11ClN2O

Molecular Weight

162.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.